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Compound of Interest

Compound Name: 3-Aminocyclohexanol

Cat. No.: B3135877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3-
Aminocyclohexanol (CAS No: 6850-39-1). The information is intended to equip laboratory

personnel with the necessary knowledge to handle this chemical compound safely, minimizing

exposure risks and ensuring appropriate emergency responses.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Aminocyclohexanol is presented

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₆H₁₃NO [1][2]

Molecular Weight 115.17 g/mol [1][2]

Appearance Off-white to Pale Pink Solid [3]

Melting Point 64-69 °C [2][3]

Boiling Point 201.1 °C at 760 mmHg [3]

Density 1.037 g/cm³ [3]

Flash Point 75.4 °C [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Dimethyl

Sulfoxide, Methanol

[3]

Hazard Identification and Classification
3-Aminocyclohexanol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized in the table below.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Source:[1][4]
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GHS Pictograms:

Corrosion: GHS05

Health Hazard/Hazard to the Ozone Layer: GHS07

Signal Word: Danger[5]

Experimental Protocols for Hazard Determination
The hazard classifications are determined through standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). The following sections detail the methodologies for the key toxicological endpoints.

Acute Oral Toxicity (OECD Guideline 423)
The Acute Toxic Class Method is employed to assess the oral toxicity of a substance.

Principle: This method involves a stepwise procedure with the use of a small number of

animals per step. The outcome of each step (mortality or survival) determines the next step,

allowing for classification of the substance into a defined toxicity class.

Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.

Housing and Feeding: Animals are housed in appropriate conditions with access to food and

water, except for a brief fasting period before dosing.

Dosing: The test substance is administered orally by gavage at one of the defined starting

dose levels (e.g., 2000, 300, 50, or 5 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Stepwise Procedure:

If mortality is observed, the test is repeated at a lower dose level.
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If no mortality occurs, the test is repeated at a higher dose level.

This process continues until the toxicity class can be determined.

Skin Irritation/Corrosion (OECD Guideline 404)
This test determines the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.

Principle: The substance is applied to the skin of a test animal, and the resulting skin reactions

are observed and graded.

Methodology:

Test Animal: A single healthy young adult albino rabbit is typically used for the initial test.

Preparation: The fur on the animal's back is clipped approximately 24 hours before the test.

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area

of skin and covered with a gauze patch.

Exposure: The patch is left in place for 4 hours.

Observation: After patch removal, the skin is examined for erythema (redness) and edema

(swelling) at specified intervals (1, 24, 48, and 72 hours). The reactions are scored according

to a graded scale.

Confirmation: If the initial test does not show corrosive effects, the test is confirmed using

additional animals.

Serious Eye Damage/Eye Irritation (OECD Guideline 405)
This protocol assesses the potential of a substance to cause damage to the eye.

Principle: The test substance is applied to the eye of an animal, and the effects on the cornea,

iris, and conjunctiva are observed and scored.

Methodology:
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Test Animal: A single healthy young adult albino rabbit is used for the initial test.

Application: A small amount of the substance is instilled into the conjunctival sac of one eye.

The other eye remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree

of corneal opacity, iritis, and conjunctival redness and swelling are scored.

Reversibility: The observation period may be extended up to 21 days to determine the

reversibility of the effects.

Confirmation: If the initial test does not show severe or corrosive effects, the response is

confirmed in additional animals.

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling 3-Aminocyclohexanol to
prevent exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling this compound:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat and, if necessary, additional protective clothing to prevent skin

contact.

Respiratory Protection: In case of insufficient ventilation or the potential for dust or aerosol

formation, a NIOSH-approved respirator should be used.

Safe Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[3]
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Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition.[3]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the work area.[4]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Store away from heat and sources of ignition.[7]

Spills and Accidental Release
In the event of a spill, follow these procedures:

Evacuate personnel from the area.

Ensure adequate ventilation.

Remove all sources of ignition.[3]

Wear appropriate PPE.

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[4]

Prevent the spill from entering drains or waterways.[3]

First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[3]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations.[4]

Waste should be treated as hazardous.[6]

Do not allow the chemical to enter drains or the environment.[3]

Logical Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the logical workflow for handling 3-Aminocyclohexanol, from

risk assessment to emergency response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.researchgate.net/publication/281061444_Ecotoxicity_Test_Methods_and_Ecological_Risk_Assessment_Aquatic_and_Terrestrial_Ecotoxicology_Tests_under_the_Guidelines_of_International_Organizations
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/product/b3135877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3135877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Aminocyclohexanol: Safe Handling and Emergency Response Workflow

Planning & Preparation

Handling Procedures

Emergency Response

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Select Appropriate PPE
- Gloves

- Goggles
- Lab Coat

3. Prepare Work Area
- Fume Hood

- Emergency Equipment

4. Safe Handling
- Avoid Dust/Aerosols

- Use Non-Sparking Tools

5. Proper Storage
- Cool, Dry, Ventilated
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Exposure Event Spill Event

6. Waste Disposal
- Hazardous Waste
- Follow Regulations

First Aid Measures
- Inhalation

- Skin/Eye Contact
- Ingestion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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